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Introduction

N-nitroso-enalapril is a nitrosamine impurity that can form in drug products containing
enalapril, an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood pressure
and heart failure. Due to the potential carcinogenic risk associated with nitrosamine impurities,
regulatory bodies like the FDA and EMA require strict control of their levels in pharmaceutical
products. This document provides detailed application notes and protocols for the sample
preparation and analysis of N-nitroso-enalapril in enalapril drug substances and products.
The methods described are based on established analytical techniques for nitrosamine
analysis, including solid-phase extraction (SPE) and liquid-liquid extraction (LLE), followed by
instrumental analysis using Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS).

Physicochemical Properties of N-nitroso-enalapril
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A fundamental understanding of the physicochemical properties of N-nitroso-enalapril is
crucial for developing effective sample preparation strategies.

Property Value Source
Molecular Formula C20H27N306 PubChem
Molecular Weight 405.4 g/mol [1]
Calculated LogP 2.6 [1]

Sample Preparation Techniques

The choice of sample preparation technique is critical for achieving the necessary sensitivity
and selectivity for the trace-level analysis of N-nitroso-enalapril. The low levels at which these
impurities are regulated necessitate methods that can effectively remove matrix interferences
and concentrate the analyte of interest.

Protocol 1: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the purification and concentration of
analytes from complex matrices. For N-nitroso-enalapril, a reversed-phase SPE cartridge,
such as C18, is a suitable choice.

Objective: To isolate N-nitroso-enalapril from the enalapril drug substance or a powdered drug
product matrix.

Materials:

SPE cartridges (e.g., C18, 500 mg, 6 mL)

Methanol (LC-MS grade)

Water (LC-MS grade)

Dichloromethane (DCM)

Sample dissolution solvent (e.g., 1% formic acid in water/methanol 95:5 v/v)
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e SPE vacuum manifold

e Collection tubes

Experimental Protocol:

e Sample Preparation:
o Accurately weigh 250 mg of the enalapril maleate drug substance or powdered tablets.
o Dissolve the sample in 5 mL of the sample dissolution solvent.
o Vortex for 1 minute to ensure complete dissolution.

o SPE Cartridge Conditioning:

o Condition the C18 SPE cartridge by passing 5 mL of methanol, followed by 5 mL of water
through the cartridge. Do not allow the cartridge to go dry.

e Sample Loading:
o Load the entire 5 mL of the prepared sample solution onto the conditioned SPE cartridge.

o Allow the sample to pass through the cartridge at a slow, steady flow rate (approximately
1-2 mL/min).

e Washing:

o Wash the cartridge with 5 mL of water to remove polar impurities.

o Dry the cartridge under vacuum for 5-10 minutes to remove excess water.
e Elution:

o Elute the N-nitroso-enalapril from the cartridge with 5 mL of dichloromethane (DCM) into
a clean collection tube.

o Evaporation and Reconstitution:
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o Evaporate the DCM eluate to dryness under a gentle stream of nitrogen at room

temperature.
o Reconstitute the residue in 1 mL of the mobile phase used for LC-MS/MS analysis.

o Vortex briefly and transfer to an autosampler vial for analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a classic sample preparation technique that separates compounds
based on their differential solubilities in two immiscible liquid phases.

Objective: To extract N-nitroso-enalapril from the enalapril drug substance.

Materials:

Dichloromethane (DCM)

Acetate buffer (0.1 M, pH 5.6)

Separatory funnel (50 mL)

Vortex mixer

Centrifuge
Experimental Protocol:
e Sample Preparation:

o Suspend 250 mg of enalapril maleate in 5 mL of DCM and vortex for 1 minute to create a

homogeneous suspension.[2]
o Filter the suspension to remove the insoluble enalapril maleate.[2]
» Extraction:

o Transfer the clear DCM filtrate to a 50 mL separatory funnel.
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o Add 5 mL of 0.1 M acetate buffer (pH 5.6) to the separatory funnel.[2]
o Shake the funnel vigorously for 5 minutes.[2]

o Allow the layers to separate for 30 minutes.[2]

e Phase Separation:
o Collect the lower organic phase (DCM) containing the N-nitroso-enalapril.
o Evaporation and Reconstitution:

o Evaporate the collected DCM phase to dryness under a gentle stream of nitrogen at room
temperature.

o Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.
o Vortex briefly and transfer to an autosampler vial for analysis.

Instrumental Analysis: LC-MS/MS

Advanced analytical methods such as LC-MS are used for the precise detection and
quantification of N-nitroso-enalapril.[3]

Typical LC-MS/MS Parameters:
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Parameter

Condition

LC Column

C18 column (e.g., 100 x 2.1 mm, 1.8 um)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Start with 5% B, ramp to 95% B over 10 min,

Gradient ) o N
hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5puL

lonization Source

Electrospray lonization (ESI), Positive Mode

MS/MS Transitions

Precursor and product ions for N-nitroso-
enalapril need to be determined by direct
infusion of a standard. A plausible transition
would be based on the protonated molecule
[M+H]*.

Quantitative Data Summary

The following table summarizes typical performance data for nitrosamine analysis methods.

While specific data for N-nitroso-enalapril is not widely published, these values provide a

general expectation for a validated method.

Parameter

Typical Value

Limit of Detection (LOD)

0.01 - 0.05 ng/mL

Limit of Quantification (LOQ)

0.03 - 0.15 ng/mL

Recovery 80 - 120%

Precision (%RSD) < 15%

Linearity (r?) >0.99

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-nitroso-enalapril-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Visualizations

Sample Preparation

Weigh 250 mg Sample

Dissolve in 5 mL Solvent

Solid-Phase Extraction

Condition SPE Cartridge
(Methanol & Water)

g Load Sample

Wash Cartridge
(Water)

Elute with DCM

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-n-nitroso-enalapril-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Caption: Solid-Phase Extraction (SPE) Workflow for N-nitroso-enalapril Analysis.
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Caption: Liquid-Liquid Extraction (LLE) Workflow for N-nitroso-enalapril Analysis.

Conclusion

The provided protocols for solid-phase extraction and liquid-liquid extraction offer robust
starting points for the development of validated analytical methods for the determination of N-
nitroso-enalapril in enalapril drug substances and products. The choice between SPE and
LLE will depend on factors such as the complexity of the sample matrix, required sensitivity,
and available laboratory equipment. Subsequent analysis by LC-MS/MS provides the
necessary selectivity and sensitivity for quantification at the trace levels required by regulatory
agencies. It is essential to validate the chosen method according to ICH guidelines to ensure
its accuracy, precision, and reliability for its intended purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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